Cas no 1806876-01-6 (2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile)
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile
-
- Inchi: 1S/C9H5F2N3O/c10-9(11)8-6(4-13)14-5(1-2-12)3-7(8)15/h3,9H,1H2,(H,14,15)
- InChI Key: ZPHPAIYYSRUNMS-UHFFFAOYSA-N
- SMILES: FC(C1C(C=C(CC#N)NC=1C#N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 458
- XLogP3: 0.4
- Topological Polar Surface Area: 76.7
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045635-250mg |
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile |
1806876-01-6 | 97% | 250mg |
$998.40 | 2022-03-31 | |
| Alichem | A029045635-500mg |
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile |
1806876-01-6 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029045635-1g |
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile |
1806876-01-6 | 97% | 1g |
$2,890.60 | 2022-03-31 |
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile
Professional Introduction to 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1806876-01-6)
2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1806876-01-6, is characterized by its unique structural features, which include a cyano group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring. These structural elements contribute to its remarkable reactivity and potential applications in various chemical syntheses.
The pyridine core of this compound is a versatile scaffold that is widely utilized in medicinal chemistry due to its ability to form multiple hydrogen bonds and interact with biological targets. The presence of the cyano group at the 2-position enhances its electrophilicity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the difluoromethyl group at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological systems.
The hydroxyl group at the 4-position provides a site for further functionalization, allowing for the attachment of various pharmacophores or other functional groups. This flexibility makes 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile a promising candidate for drug discovery and development. Recent studies have highlighted its potential in designing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.
In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties and improve drug efficacy. The incorporation of this group into pyridine derivatives has shown promising results in preclinical studies, demonstrating its potential as a key structural element in next-generation pharmaceuticals.
The acetonitrile moiety at the 6-position of this compound adds another layer of complexity, providing a site for further chemical transformations. Acetonitrile derivatives are well-known for their role as solvents and reagents in organic synthesis, and their incorporation into biologically active molecules can enhance solubility and bioavailability. This makes 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile a versatile building block for medicinal chemists.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between this compound and biological targets. Molecular modeling studies have revealed that the combination of the cyano, difluoromethyl, and hydroxyl groups creates a multifaceted binding site that can interact with enzymes and receptors in complex ways. These insights have guided the design of novel analogs with improved pharmacological profiles.
The synthesis of 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized techniques to ensure high yields and purity. Researchers have developed innovative synthetic strategies that leverage transition metal catalysis and photoredox processes to achieve efficient fluorination reactions.
In conclusion, 2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1806876-01-6) is a structurally complex and highly reactive compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents. The growing body of research on fluorinated pyridine derivatives underscores its importance as a building block for next-generation drugs targeting various diseases.
1806876-01-6 (2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)